2-Chloro-5-(2-chloro-5-methoxyphenyl)phenol

• IUPAC Name: 2-chloro-5-(2-chloro-5-methoxyphenyl)phenol
• InChI: InChI=1S/C13H10Cl2O2/c1-17-9-3-5-11(14)10(7-9)8-2-4-12(15)13(16)6-8/h2-7,16H,1H3
• InChI Key: DHHCUVVZNXKBBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=CC(=C(C=C2)Cl)O
• Molecular Formula: C13H10Cl2O2
• DSSTOX Substance ID: DTXSID70686072
• Molecular Weight: 269.12 g/mol
• CAS No.: 1261888-42-9

Description

2-Chloro-5-(2-chloro-5-methoxyphenyl)phenol is an organic compound that belongs to the class of phenols It is characterized by the presence of two chlorine atoms and a methoxy group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-5-(2-chloro-5-methoxyphenyl)phenol typically involves the chlorination of 5-methoxyphenol followed by further chlorination to introduce the second chlorine atom. The reaction conditions often include the use of chlorinating agents such as thionyl chloride or sulfuryl chloride under controlled temperatures to ensure selective chlorination.

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow processes where the reactants are fed into a reactor under optimized conditions to achieve high yields and purity. The use of catalysts and solvents can also play a crucial role in enhancing the efficiency of the synthesis.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, leading to the formation of quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into less chlorinated or dechlorinated phenols.

Substitution: The chlorine atoms in the compound can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophilic substitution reactions often require the presence of a base, such as sodium hydroxide, and elevated temperatures.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted phenols.

Scientific Research Applications

2-Chloro-5-(2-chloro-5-methoxyphenyl)phenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a lead compound for developing new pharmaceuticals.

Industry: It is used in the production of specialty chemicals and as a precursor for various industrial processes.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(2-chloro-5-methoxyphenyl)phenol involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of chlorine atoms and the methoxy group can influence its binding affinity and reactivity. The pathways involved may include inhibition of enzyme activity or disruption of cellular processes, leading to its observed biological effects.

Comparison with Similar Compounds

• 2-Chloro-5-methoxyphenol
• 2-Chloro-5-methylphenol
• 2-Chloro-5-methoxyaniline

Comparison: Compared to its similar compounds, 2-Chloro-5-(2-chloro-5-methoxyphenyl)phenol is unique due to the presence of two chlorine atoms and a methoxy group on the phenyl ring. This structural difference can result in distinct chemical reactivity and biological activity, making it a valuable compound for various applications.